Cas no 820209-07-2 (2H-Pyran-2-one, 4-(4-chlorophenyl)-3,4-dihydro-3,3-dimethyl-6-phenyl-)

• Product name: 2H-Pyran-2-one, 4-(4-chlorophenyl)-3,4-dihydro-3,3-dimethyl-6-phenyl-
• CAS No: 820209-07-2
• MF: C₁₉H₁₇ClO₂
• MW: 312.790084600449
• CID: 701587
• PubChem ID: 11313000

2H-Pyran-2-one, 4-(4-chlorophenyl)-3,4-dihydro-3,3-dimethyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-(4-chlorophenyl)-3,4-dihydro-3,3-dimethyl-6-phenyl-
• 4-(4-chlorophenyl)-3,3-dimethyl-6-phenyl-4H-pyran-2-one
• 820209-07-2
• DTXSID40462082

• Inchi： InChI=1S/C19H17ClO2/c1-19(2)16(13-8-10-15(20)11-9-13)12-17(22-18(19)21)14-6-4-3-5-7-14/h3-12,16H,1-2H3
• InChI Key： MDJJAYHOPXBXPJ-UHFFFAOYSA-N
• SMILES： CC1(C(C=C(OC1=O)C2=CC=CC=C2)C3=CC=C(C=C3)Cl)C

Computed Properties

• Exact Mass: 312.0917075g/mol
• Monoisotopic Mass: 312.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų